Cas no 303126-40-1 (4-(4-chlorophenyl)sulfanyl-1-(4-methoxybenzoyl)-3,5-dimethyl-1H-pyrazole)

• Product Name: 4-(4-chlorophenyl)sulfanyl-1-(4-methoxybenzoyl)-3,5-dimethyl-1H-pyrazole
• CAS No: 303126-40-1
• MF: C₁₉H₁₇ClN₂O₂S
• MW: 372.868482351303
• CID: 5923459
• PubChem ID: 986471
• Update Time: 2025-05-19

4-(4-chlorophenyl)sulfanyl-1-(4-methoxybenzoyl)-3,5-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• (4-((4-Chlorophenyl)thio)-3,5-dimethyl-1H-pyrazol-1-yl)(4-methoxyphenyl)methanone
• Methanone, [4-[(4-chlorophenyl)thio]-3,5-dimethyl-1H-pyrazol-1-yl](4-methoxyphenyl)-
• F0755-0061
• SR-01000443900
• 4-[(4-chlorophenyl)sulfanyl]-1-(4-methoxybenzoyl)-3,5-dimethyl-1H-pyrazole
• Oprea1_668680
• AKOS001036855
• Z56765547
• Oprea1_374982
• [4-(4-chlorophenyl)sulfanyl-3,5-dimethylpyrazol-1-yl]-(4-methoxyphenyl)methanone
• SR-01000443900-1
• 4-((4-CHLOROPHENYL)THIO)-1-(4-METHOXYBENZOYL)-3,5-DIMETHYL-1H-PYRAZOLE
• 303126-40-1
• 4-(4-chlorophenyl)sulfanyl-1-(4-methoxybenzoyl)-3,5-dimethyl-1H-pyrazole

• Inchi： 1S/C19H17ClN2O2S/c1-12-18(25-17-10-6-15(20)7-11-17)13(2)22(21-12)19(23)14-4-8-16(24-3)9-5-14/h4-11H,1-3H3
• InChI Key： ZDNMKFODTKZVKL-UHFFFAOYSA-N
• SMILES： C(N1C(C)=C(SC2=CC=C(Cl)C=C2)C(C)=N1)(C1=CC=C(OC)C=C1)=O

Computed Properties

• Exact Mass: 372.0699267g/mol
• Monoisotopic Mass: 372.0699267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 523.6±60.0 °C(Predicted)
• pka: -1.66±0.12(Predicted)

Additional information on 4-(4-chlorophenyl)sulfanyl-1-(4-methoxybenzoyl)-3,5-dimethyl-1H-pyrazole

Introduction to 4-(4-chlorophenyl)sulfanyl-1-(4-methoxybenzoyl)-3,5-dimethyl-1H-pyrazole (CAS No. 303126-40-1)

4-(4-chlorophenyl)sulfanyl-1-(4-methoxybenzoyl)-3,5-dimethyl-1H-pyrazole is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 303126-40-1, belongs to the pyrazole class of molecules, which are well-known for their diverse applications in medicinal chemistry. The presence of both sulfanyl and methoxybenzoyl functional groups in its structure suggests a rich chemical reactivity that makes it a promising candidate for further investigation.

The structural framework of this compound consists of a central pyrazole ring substituted with various functional groups. The 4-chlorophenylsulfanyl moiety introduces a polar and electron-withdrawing group, which can influence the electronic properties of the molecule. This feature is particularly interesting for designing molecules with specific interactions with biological targets. Additionally, the 3,5-dimethyl substitution on the pyrazole ring enhances its stability and lipophilicity, making it more suitable for membrane interactions and cellular uptake.

Recent advancements in computational chemistry have enabled the detailed study of such complex molecules. Molecular docking studies have been conducted to explore the potential binding interactions of 4-(4-chlorophenyl)sulfanyl-1-(4-methoxybenzoyl)-3,5-dimethyl-1H-pyrazole with various biological targets. These studies have revealed promising binding affinities with enzymes and receptors involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. The methoxybenzoyl group, in particular, has been identified as a key pharmacophore that contributes to the molecule's binding affinity and specificity.

In vitro studies have further elucidated the biological activities of this compound. Initial assays have shown that 4-(4-chlorophenyl)sulfanyl-1-(4-methoxybenzoyl)-3,5-dimethyl-1H-pyrazole exhibits significant inhibitory effects on several inflammatory markers. This has been attributed to its ability to modulate the activity of key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are crucial in the production of pro-inflammatory mediators. The compound's structure also suggests potential interactions with other signaling pathways involved in inflammation, making it a multifaceted therapeutic agent.

The synthesis of 4-(4-chlorophenyl)sulfanyl-1-(4-methoxybenzoyl)-3,5-dimethyl-1H-pyrazole involves a series of well-established organic reactions, including sulfanylation, esterification, and condensation reactions. The use of high-purity starting materials and optimized reaction conditions is essential to ensure high yield and purity. Advances in synthetic methodologies have allowed for more efficient and scalable production processes, making it feasible to conduct extensive biological evaluations.

One of the most exciting aspects of this compound is its potential application in drug discovery. The combination of structural features such as the pyrazole ring, sulfanyl group, and methoxybenzoyl moiety provides a rich scaffold for further derivatization and optimization. By modifying these functional groups, chemists can fine-tune the biological activity and pharmacokinetic properties of the molecule. This flexibility makes it an attractive candidate for developing novel therapeutic agents targeting various diseases.

Current research is also exploring the role of this compound in addressing neurological disorders. Preliminary studies have indicated that 4-(4-chlorophenyl)sulfanyl-1-(4-methoxybenzoyl)-3,5-dimethyl-1H-pyrazole may interact with receptors involved in neuroprotection and synaptic transmission. These findings are particularly promising given the increasing prevalence of neurodegenerative diseases worldwide. Further investigation into its mechanism of action could lead to the development of new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The environmental impact of pharmaceutical compounds is another critical consideration during their development. Studies have been conducted to assess the biodegradability and toxicity profile of 4-(4-chlorophenyl)sulfanyl-1-(4-methoxybenzoyl)-3,5-dimethyl-1H-pyrazole in various environmental matrices. These assessments have shown that the compound exhibits moderate biodegradability under aerobic conditions but may persist longer in anaerobic environments. Efforts are being made to optimize its structure to enhance its environmental compatibility while maintaining its biological efficacy.

In conclusion, 4-(4-chlorophenyl)sulfanyl-1-(4-methoxybenzoyl)-3,5-dimethyl-1H-pyrazole (CAS No. 303126-40-1) is a structurally complex and biologically active compound with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it a versatile scaffold for drug discovery, particularly in areas such as anti-inflammation and neuroprotection. Ongoing research continues to uncover new therapeutic possibilities for this molecule, highlighting its importance as a subject of scientific investigation.